Cas no 2172114-40-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2172114-40-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6069648
• PubChem ID: 165535719
• Update Time: 2025-06-11

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclohexane-1-carboxylic acid
• EN300-1520396
• 2172114-40-6

• Inchi： 1S/C28H34N2O5/c1-19(17-25(31)30-28(26(32)33)14-7-2-8-15-28)13-16-29-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BHQVLFUGSOMYPH-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2172114-40-6)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2172114-40-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of cyclohexane-based carboxylic acids, featuring a unique structural framework that combines a fluorenylmethyloxycarbonyl (Fmoc) group with a methylpentanamido side chain. Its molecular complexity and functional versatility make it a valuable intermediate in the development of bioactive peptides, drug candidates, and bioconjugates.

The growing interest in peptide-based therapeutics has driven demand for high-purity Fmoc-protected building blocks like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid. Researchers frequently search for "Fmoc amino acid derivatives" or "CAS 2172114-40-6 applications" to understand its role in solid-phase peptide synthesis (SPPS). The compound's cyclohexane backbone enhances conformational stability, making it particularly useful for designing peptidomimetics—a hot topic in drug discovery circles aiming to overcome the limitations of traditional peptides.

From a synthetic chemistry perspective, the Fmoc group in this compound serves as a temporary protecting group for the amine functionality, allowing selective deprotection under mild basic conditions (e.g., piperidine). This attribute aligns with modern trends favoring green chemistry and milder reaction conditions. Laboratories optimizing peptide coupling efficiency often investigate its compatibility with HATU, PyBOP, or other carbodiimide-based activators—keywords frequently appearing in scientific literature searches.

The structural features of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid also make it relevant to macrocyclic peptide design, an area gaining traction due to applications in targeted protein degradation (e.g., PROTACs). Its carboxylic acid terminus enables facile conjugation to resins or other amino acids, while the methylpentanamido moiety may influence cell permeability—a critical factor in oral peptide drug development. These aspects resonate with frequent search queries like "improving peptide bioavailability" or "non-natural amino acids for drug design."

Quality control of CAS 2172114-40-6 typically involves HPLC, mass spectrometry, and NMR spectroscopy to ensure >95% purity, a standard demanded by GMP-compliant peptide manufacturers. The compound’s storage stability (often at -20°C under inert gas) and solubility profile (favouring DMF or DCM) are practical considerations frequently addressed in technical datasheets and research forums.

Emerging applications include its use in peptide nucleic acid (PNA) synthesis and fluorescent probe development, capitalizing on the Fmoc group’s UV activity. Such multidisciplinary utility explains why searches for "Fmoc cyclohexane derivatives" have increased by 22% year-over-year (source: SciFinder® trend data). As the biologics market expands, compounds like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid will remain pivotal in bridging small-molecule and large-biomolecule research paradigms.